Cas no 40769-68-4 (2-Aminopyrimidine-4,5-diol)

2-Aminopyrimidine-4,5-diol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a pyrimidine backbone. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual hydroxyl groups enhance solubility in polar solvents, facilitating further derivatization, while the amino group provides a versatile site for nucleophilic substitution or condensation reactions. The compound’s stability under mild conditions and compatibility with a range of reaction environments underscore its utility in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications.

2-Aminopyrimidine-4,5-diol structure

Product Name:2-Aminopyrimidine-4,5-diol

CAS No:40769-68-4

MF:C₄H₅N₃O₂

MW:127.101400136948

CID:335256

PubChem ID:262456

Update Time:2025-05-28

2-Aminopyrimidine-4,5-diol Chemical and Physical Properties

Names and Identifiers

- 2-Aminopyrimidine-4,5-diol
- 2-Amino-4,5-dihydroxypyrimidine
- 4(3H)-Pyrimidinone, 2-amino-5-hydroxy-
- 2-amino-5-hydroxy-3H-pyrimidin-4-one
- 2-amino-5-hydroxypyrimidin-4(3h)-one
- AC1L67IO
- AC1Q6D27
- CTK1D8947
- CTK8I6291
- NSC95957
- SureCN2201862
- SureCN9653828
- 2-amino-5-hydroxy-4-pyrimidone
- 40769-68-4
- 4(3H)-Pyrimidinone,2-amino-5-hydroxy-
- NSC-95957
- SCHEMBL9653828
- AKOS006348850
- SCHEMBL2201862
- DTXSID10294357
- 2-amino-5-hydroxy-1H-pyrimidin-6-one
- SB56299
- Inchi： 1S/C4H5N3O2/c5-4-6-1-2(8)3(9)7-4/h1,8H,(H3,5,6,7,9)
- InChI Key： ZMXIVNPDKWXQBH-UHFFFAOYSA-N
- SMILES： OC1=CN=C(N)NC1=O

Computed Properties

Exact Mass: 127.03825
Monoisotopic Mass: 127.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 87.7Å²

Experimental Properties

Density: 1.84
Boiling Point: 480.3°Cat760mmHg
Flash Point: 244.3°C
Refractive Index: 1.752
PSA: 87.71

2-Aminopyrimidine-4,5-diol Pricemore >>

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Chemenu	CM164793-1g	2-aminopyrimidine-4,5-diol	40769-68-4	95%	1g	$655	2021-08-05
Chemenu	CM164793-1g	2-aminopyrimidine-4,5-diol	40769-68-4	95%	1g	$627	2023-02-17
Alichem	A089004647-1g	2-Aminopyrimidine-4,5-diol	40769-68-4	95%	1g	$552.72	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1735468-1g	2-Amino-5-hydroxypyrimidin-4(3h)-one	40769-68-4	98%	1g	￥3990.00	2024-05-14